Methylene Chloride

• CAS No.: 75-09-2
• Product Name: Methylene Chloride
• Molecular Formula: CH2Cl2
• Molecular Weight: 84.93 g/mol
• IUPAC Name: dichloromethane
• Standard InChI: InChI=1S/CH2Cl2/c2-1-3/h1H2
• Standard InChIKey: YMWUJEATGCHHMB-UHFFFAOYSA-N
• SMILES: C(Cl)Cl
• Canonical SMILES: C(Cl)Cl
• Boiling Point: 103.6 °F at 760 mm Hg (NTP, 1992); 40.0 °C; 39.75 °C at 760 mm Hg; 40 °C; 104°F
• Colorform: Colorless liquid [Note: A gas above 104 degrees F]; Colorless, volatile liquid
• Density: 1.322 at 68 °F (USCG, 1999); 1.3255 20 °C/4 °C; Relative density (water = 1): 1.3 (20 °C); 1.33
• Melting Point: -142.1 °F (NTP, 1992); -95.1 °C; -95 °C; -96.8°C; -97 °C; -139°F
• Physical Description: Dichloromethane appears as a colorless liquid with a sweet, penetrating, ether-like odor. Noncombustible by if exposed to high temperatures may emit toxic chloride fumes. Vapors are narcotic in high concentrations. Used as a solvent and paint remover.; Liquid; VERY VOLATILE COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a chloroform-like odor.; Colorless liquid with a chloroform-like odor. [Note: A gas above 104°F.]
• Description: Dichloromethane appears as a colorless liquid with a sweet, penetrating, ether-like odor. Noncombustible by if exposed to high temperatures may emit toxic chloride fumes. Vapors are narcotic in high concentrations. Used as a solvent and paint remover.; Dichloromethane is a member of the class of chloromethanes that is methane in which two of the hydrogens have been replaced by chlorine. A dense, non-flammible colourless liquid at room temperature (b.p. 40℃, d = 1.33) which is immiscible with water, it is widely used as a solvent, a paint stripper, and for the removal of caffeine from coffee and tea. It has a role as a polar aprotic solvent, a carcinogenic agent and a refrigerant. It is a member of chloromethanes and a volatile organic compound.; Dichloromethane, also known as DCM or methylenchlorid, belongs to the class of organic compounds known as halomethanes. These are organic compounds in which at least one of the four hydrogen atoms of methane (CH4) are replaced by halogen atoms. Dichloromethane has been detected in multiple biofluids, such as feces and saliva. Within the cell, dichloromethane is primarily located in the cytoplasm. Dichloromethane is formally rated as a probable carcinogen (by IARC 2A) and is also a potentially toxic compound.
• Shelf Life: In the absence of moisture at ordinary temp, dichloromethane is relatively stable when compared with its congeners, chloroform and carbon tetrachloride.; At elevated temperatures (300-450 °C) tends to carbonize when vapor contacts steel and metal chlorides.
• Solubility: 10 to 50 mg/mL at 70° F (NTP, 1992); 0.15 M; In water, 13,200 mg/L at 25 °C; In water, 13,000 mg/L at 25 °C; Miscible with alcohol, ether, dimethylformamide; Miscible with ethanol; soluble in carbon tetrachloride; 13 mg/mL at 25 °C; Solubility in water, g/100ml at 20 °C: 1.3 (moderate); 2%
• Synonyms: Dichloromethane; Aerothene MM; DCM; F 30; F 30 (Chlorocarbon); Freon 30; HCC 30; Khladon 30; Metaclen; Methane Dichloride; Methylene Chloride; Methylene Dichloride; NSC 406122; Narkotil; R 30; R 30 (Refrigerant); Solaesthin; Soleana VDA; Solmethine
• Vapor Density: 2.93 (NTP, 1992) (Relative to Air); 2.93 (Air = 1.02); Relative vapor density (air = 1): 2.9; 2.93
• Vapor Pressure: 440 mm Hg at 77 °F (NTP, 1992); 435.01 mmHg; 435 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 47.4; 350 mmHg
• PubChem Compound: 6344
• Last Modified: Nov 11 2021